Cas no 1806932-67-1 (3-(Aminomethyl)-5-chloro-2-(difluoromethyl)-6-fluoropyridine)

• Product name: 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)-6-fluoropyridine
• CAS No: 1806932-67-1
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 4869388

3-(Aminomethyl)-5-chloro-2-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C7H6ClF3N2/c8-4-1-3(2-12)5(6(9)10)13-7(4)11/h1,6H,2,12H2
• InChI Key： PKWIFBLUYSPQSG-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)F)C(=C1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 38.9
• XLogP3: 1.4

Additional information on 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)-6-fluoropyridine

Comprehensive Overview of 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)-6-fluoropyridine (CAS No. 1806932-67-1)

3-(Aminomethyl)-5-chloro-2-(difluoromethyl)-6-fluoropyridine (CAS No. 1806932-67-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has garnered attention for its versatile reactivity and bioactivity. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators.

The structural features of 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)-6-fluoropyridine make it a valuable intermediate in organic synthesis. Its fluorine-substituted pyridine core enhances metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry. Recent studies highlight its utility in designing targeted therapies for neurological and inflammatory diseases, aligning with the growing demand for precision medicine.

In agrochemical research, this compound's chloro-fluoropyridine scaffold is leveraged to develop novel pesticides and herbicides. The difluoromethyl group, in particular, contributes to improved efficacy and environmental sustainability—a critical consideration in light of global green chemistry initiatives. Companies are actively patenting derivatives of this compound, reflecting its commercial viability.

From a synthetic perspective, CAS No. 1806932-67-1 presents intriguing opportunities for cross-coupling reactions and catalysis. Its aminomethyl moiety allows for facile derivatization, enabling the creation of diverse molecular libraries. This adaptability is crucial for high-throughput screening in drug discovery, where structure-activity relationship (SAR) optimization is paramount.

Environmental and regulatory considerations also play a role in the adoption of 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)-6-fluoropyridine. Its fluorine content raises questions about biodegradability, prompting studies into eco-friendly alternatives and waste management strategies. These discussions resonate with broader trends in sustainable chemistry and corporate social responsibility.

In summary, 3-(Aminomethyl)-5-chloro-2-(difluoromethyl)-6-fluoropyridine (CAS No. 1806932-67-1) exemplifies the intersection of innovation and practicality in chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, making it a compound of enduring relevance. As scientific inquiry advances, this molecule is poised to contribute to breakthroughs in healthcare and agricultural productivity.